Cas no 1007387-12-3 (6-BROMO-4H-FURO[3,2-B]PYRROLE-5-CARBOXYLIC ACID)

• Product Name: 6-BROMO-4H-FURO[3,2-B]PYRROLE-5-CARBOXYLIC ACID
• CAS No: 1007387-12-3
• MF: C₇H₄BrNO₃
• MW: 230.02
• MDL: MFCD19687574
• CID: 2153490
• PubChem ID: 24855927
• Update Time: 2025-06-08

6-BROMO-4H-FURO[3,2-B]PYRROLE-5-CARBOXYLIC ACID Chemical and Physical Properties

Names and Identifiers

• 6-bromo-4H-furo[3,2-b]pyrrole-5-carboxylic acid
• CID 24855927
• 4H-Furo[3,2-b]pyrrole-5-carboxylic acid, 6-bromo-
• SCHEMBL1244818
• 1007387-12-3
• MFCD19687574
• DB-369157
• 6-bromo-4H-furo[3,2-b]pyrrole-5-carboxylicacid
• L10122
• 6-BROMO-4H-FURO[3,2-B]PYRROLE-5-CARBOXYLIC ACID

• MDL： MFCD19687574
• Inchi： 1S/C7H4BrNO3/c8-4-5(7(10)11)9-3-1-2-12-6(3)4/h1-2,9H,(H,10,11)
• InChI Key： OVIQOPYSEFRDMV-UHFFFAOYSA-N
• SMILES： BrC1=C(C(=O)O)NC2C=COC=21

Computed Properties

• Exact Mass: 228.93746g/mol
• Monoisotopic Mass: 228.93746g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 1
• Complexity: 211
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 66.2
• XLogP3: 1.8

Experimental Properties

• Density: 2.028±0.06 g/cm3(Predicted)
• Boiling Point: 417.3±45.0 °C(Predicted)
• pka: 2.91±0.30(Predicted)

Additional information on 6-BROMO-4H-FURO[3,2-B]PYRROLE-5-CARBOXYLIC ACID

Comprehensive Overview of 6-BROMO-4H-FURO[3,2-B]PYRROLE-5-CARBOXYLIC ACID (CAS No. 1007387-12-3)

6-BROMO-4H-FURO[3,2-B]PYRROLE-5-CARBOXYLIC ACID (CAS No. 1007387-12-3) is a heterocyclic compound that has garnered significant attention in pharmaceutical and agrochemical research due to its unique structural properties. This compound belongs to the furopyrrole family, characterized by a fused furan and pyrrole ring system. The presence of a bromine substituent and a carboxylic acid functional group enhances its reactivity, making it a versatile intermediate in organic synthesis. Researchers are particularly interested in its potential applications in drug discovery, especially for targeting kinase inhibitors and anti-inflammatory agents.

In recent years, the demand for 6-BROMO-4H-FURO[3,2-B]PYRROLE-5-CARBOXYLIC ACID has surged, driven by its role in the development of small molecule therapeutics. Its structural motif is frequently explored in medicinal chemistry for designing compounds with improved bioavailability and selectivity. The compound's CAS No. 1007387-12-3 is often searched in academic and industrial databases, reflecting its relevance in high-throughput screening and structure-activity relationship (SAR) studies. Additionally, its compatibility with cross-coupling reactions makes it a valuable building block for polymer chemistry and material science applications.

The synthesis of 6-BROMO-4H-FURO[3,2-B]PYRROLE-5-CARBOXYLIC ACID typically involves multi-step organic transformations, including halogenation and cyclization reactions. Advanced techniques such as microwave-assisted synthesis and flow chemistry have been employed to optimize its production, addressing challenges like yield improvement and purity control. These innovations align with the growing trend of green chemistry, where researchers prioritize sustainable synthesis methods to minimize environmental impact.

From a commercial perspective, CAS No. 1007387-12-3 is listed by several specialty chemical suppliers, catering to the needs of contract research organizations (CROs) and pharmaceutical companies. Its pricing and availability are often discussed in forums related to chemical procurement, highlighting its importance in custom synthesis projects. Furthermore, the compound's patent landscape reveals its inclusion in proprietary formulations, underscoring its potential in intellectual property-driven markets.

In conclusion, 6-BROMO-4H-FURO[3,2-B]PYRROLE-5-CARBOXYLIC ACID (CAS No. 1007387-12-3) represents a critical scaffold in modern chemical research. Its applications span drug development, material engineering, and catalysis, making it a subject of ongoing investigation. As the scientific community continues to explore its properties, this compound is poised to play a pivotal role in advancing precision medicine and next-generation materials.